
2,2-Dibromopentane: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dibromopentane

Cat. No.: B3053595 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-dibromopentane, a geminal

dihalide of interest in organic synthesis. This document details its chemical and physical

properties, available safety and toxicological data, and protocols for its synthesis and handling.

Due to the limited availability of data specific to 2,2-dibromopentane, this guide also

incorporates information on the general reactivity and hazards of gem-dibromoalkanes and

halogenated hydrocarbons to ensure a thorough understanding of its potential characteristics.

Chemical and Physical Properties
2,2-Dibromopentane, with the CAS number 54653-26-8, is a halogenated derivative of

pentane.[1] Its structure features two bromine atoms attached to the second carbon atom of the

pentane chain.
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Property Value Source

Molecular Formula C5H10Br2 [2]

Molecular Weight 229.94 g/mol [2]

IUPAC Name 2,2-dibromopentane [1]

Synonyms Pentane, 2,2-dibromo- [3]

CAS Number 54653-26-8 [1]

Boiling Point 189°C (estimate) [3]

Density 1.640 g/mL (estimate) [3]

Refractive Index 1.500 (estimate) [3]

Melting Point -28.63°C (estimate) [3]

Hazard Identification and Toxicological Profile
While a specific, comprehensive Material Safety Data Sheet (MSDS) for 2,2-dibromopentane
is not readily available, the hazards can be inferred from the general properties of halogenated

hydrocarbons.

General Hazards of Halogenated Hydrocarbons:

Toxicity: Many halogenated hydrocarbons exhibit moderate to high toxicity upon inhalation.

[4] Brominated compounds, in particular, are noted for their potential toxicity.[4] They are

often fat-soluble and can accumulate in fatty tissues.[4] Exposure can lead to damage to the

liver, kidneys, and central nervous system.[5][6]

Irritation: Halogenated hydrocarbons can cause skin and eye irritation.[7]

Environmental Persistence: Many of these compounds are not readily biodegradable and

can persist in the environment.[5]

Specific Toxicological Data for 2,2-Dibromopentane:
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Specific toxicological studies on 2,2-dibromopentane are limited. Researchers should handle

this compound with care, assuming it possesses the general hazards associated with

halogenated hydrocarbons. The use of appropriate personal protective equipment (PPE) is

mandatory.

Experimental Protocols
Synthesis of 2,2-Dibromopentane
A documented method for the synthesis of 2,2-dibromopentane involves the reaction of 2-

pentanone with boron tribromide in dichloromethane.[2]

Materials:

2-Pentanone

Boron tribromide (BBr3)

Dichloromethane (CH2Cl2)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Standard work-up and purification apparatus (separatory funnel, rotary evaporator, distillation

setup)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-

pentanone in dichloromethane and cool the solution to 0°C in an ice bath.

Slowly add a solution of boron tribromide in dichloromethane to the stirred solution of 2-

pentanone.
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Maintain the reaction temperature at 0°C during the addition.

After the addition is complete, allow the reaction to stir at 0°C for a specified period (e.g., 8

hours).[2]

Upon completion, quench the reaction by carefully adding water or an appropriate aqueous

solution.

Perform a standard aqueous work-up to separate the organic layer.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4).

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by distillation to obtain 2,2-dibromopentane.

Reaction Setup

Reagent Addition Reaction Work-up & Purification

2-Pentanone
Reaction Vessel

(0°C)

Dichloromethane

Slow Addition
at 0°C

Boron Tribromide
in Dichloromethane

Stir at 0°C
(8 hours) Aqueous Quench Separatory Funnel

Extraction Drying (e.g., MgSO4) Rotary Evaporation Distillation 2,2-Dibromopentane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,2-dibromopentane.

Safe Handling and Storage
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Given the potential hazards of 2,2-dibromopentane, strict adherence to safety protocols is

essential.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., Viton® or nitrile).

Skin and Body Protection: A lab coat and, if necessary, an apron or coveralls.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is

a risk of inhalation, a respirator with an appropriate cartridge for organic vapors should be

used.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

reactive metals (e.g., aluminum).[4]

Reactivity of gem-Dibromoalkanes
gem-Dibromoalkanes, such as 2,2-dibromopentane, are versatile intermediates in organic

synthesis. Their reactivity is characterized by the presence of two bromine atoms on the same

carbon, which influences their chemical behavior.

Nucleophilic Substitution: They can undergo nucleophilic substitution reactions, although the

second substitution may be slower than the first.

Elimination Reactions: Treatment with a strong base can lead to elimination reactions,

forming alkynes.

Formation of Carbenoids: Reaction with organolithium reagents can generate a-bromo

carbenoids, which can then undergo further reactions.
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Radical Reactions:gem-Dibromo compounds can participate in atom transfer radical addition

(ATRA) reactions.[8]

Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

biological activity or the signaling pathways affected by 2,2-dibromopentane. As a

halogenated hydrocarbon, it has the potential to interact with biological systems, but detailed

studies are lacking. The general toxicity of halogenated hydrocarbons suggests that they can

interfere with cellular processes, but the specific mechanisms for 2,2-dibromopentane have

not been elucidated.[5][9]

Conclusion
2,2-Dibromopentane is a chemical compound with potential applications in organic synthesis.

While specific data on its toxicology and biological activity are scarce, its properties and

hazards can be inferred from the broader class of halogenated hydrocarbons. Researchers and

professionals must handle this compound with appropriate caution, utilizing proper personal

protective equipment and working in a well-ventilated environment. The synthesis protocol

provided offers a starting point for its preparation in a laboratory setting. Further research is

needed to fully characterize the toxicological and biological profile of 2,2-dibromopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3053595#2-2-dibromopentane-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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